N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H17N3O3/c1-12-2-7-17-16(10-12)14(11-20-17)8-9-19-18(22)13-3-5-15(6-4-13)21(23)24/h2-7,10-11,20H,8-9H2,1H3,(H,19,22)
• InChI Key: VHEKBKZVGIIXOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide, also known as MI-773, is a small molecule inhibitor that targets the p53-MDM2 interaction. The p53 tumor suppressor protein plays a crucial role in preventing the formation and progression of cancer by regulating cell growth and division. However, in many types of cancer, the function of p53 is disrupted by the overexpression of MDM2, a protein that binds to and degrades p53. MI-773 has been shown to block the interaction between p53 and MDM2, leading to the stabilization and activation of p53, and the induction of apoptosis in cancer cells.

Mechanism of Action

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide works by disrupting the interaction between p53 and MDM2, leading to the stabilization and activation of p53. This results in the induction of apoptosis in cancer cells, as well as the inhibition of cell growth and division. N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has also been shown to induce cell cycle arrest and senescence in cancer cells.
Biochemical and Physiological Effects:
N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects on cancer cells. It induces the upregulation of p53 target genes, such as p21, Bax, and Noxa, which are involved in apoptosis and cell cycle regulation. N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide also inhibits the expression of MDM2, leading to the accumulation of p53 in the nucleus. In addition, N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has been shown to inhibit the growth and invasion of cancer cells, as well as the formation of blood vessels that supply tumors with nutrients.

Advantages and Limitations for Lab Experiments

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has several advantages for use in lab experiments. It is a highly specific inhibitor of the p53-MDM2 interaction, with no significant off-target effects. It is also stable and soluble in water, making it easy to work with in vitro and in vivo. However, N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has some limitations, including its relatively short half-life in the body, which may limit its effectiveness in clinical settings. It also has limited oral bioavailability, which may require the use of alternative delivery methods, such as intravenous injection.

Future Directions

There are several future directions for the development and use of N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide in cancer therapy. One potential direction is the optimization of its pharmacokinetic properties, such as its half-life and bioavailability, to improve its efficacy in clinical settings. Another direction is the combination of N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide with other cancer therapies, such as immune checkpoint inhibitors or targeted therapies, to enhance its anti-tumor activity. Finally, the identification of biomarkers that predict response to N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide could help to personalize cancer treatment and improve patient outcomes.

Scientific Research Applications

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has been extensively studied in preclinical models of cancer, including cell lines, xenografts, and genetically engineered mouse models. It has been shown to exhibit potent anti-tumor activity in a variety of cancer types, including leukemia, lymphoma, breast cancer, and non-small cell lung cancer. N-[2-(5-methyl-1H-indol-3-yl)ethyl]-4-nitrobenzamide has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.